Cas no 66967-82-6 (2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide)

2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide structure
66967-82-6 structure
Product name:2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide
CAS No:66967-82-6
MF:C13H21IN2O3
MW:380.221915960312
CID:1719092
PubChem ID:48658

2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide Chemical and Physical Properties

Names and Identifiers

    • 2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide
    • [2-(dimethylcarbamoyloxy)-3-methoxyphenyl]-trimethylazanium,iodide
    • Ro 2-2113
    • (2-Hydroxy-3-methoxyphenyl)trimethylammonium iodide dimethylcarbamate (ester)
    • 66967-82-6
    • DTXSID90985716
    • Ammonium, (2-hydroxy-3-methoxyphenyl)trimethyl-, iodide, dimethylcarbamate (ester)
    • Inchi: InChI=1S/C13H21N2O3.HI/c1-14(2)13(16)18-12-10(15(3,4)5)8-7-9-11(12)17-6;/h7-9H,1-6H3;1H/q+1;/p-1
    • InChI Key: OSCUHEFCIGYHGZ-UHFFFAOYSA-M
    • SMILES: CN(C)C(=O)OC1=C(C=CC=C1OC)[N+](C)(C)C.[I-]

Computed Properties

  • Exact Mass: 358.8949
  • Monoisotopic Mass: 380.059686
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8

Experimental Properties

  • PSA: 38.77

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